Cas no 74027-60-4 (N-Desisopropyl Metoprolol)

• Product Name: N-Desisopropyl Metoprolol
• CAS No: 74027-60-4
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD11647829
• CID: 1065223
• PubChem ID: 10105079
• Update Time: 2025-11-01

N-Desisopropyl Metoprolol Chemical and Physical Properties

Names and Identifiers

• N-Desisopropyl Metoprolol
• 1-Amino-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
• 1-amino-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol
• H 98

• MDL： MFCD11647829
• Inchi： 1S/C12H19NO3/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,14H,6-9,13H2,1H3
• InChI Key： XJWXVDJGNOHFLR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCOC)CC(CN)O

Computed Properties

• Exact Mass: 225.13600

Experimental Properties

• PSA: 64.71000
• LogP: 1.27420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on N-Desisopropyl Metoprolol

Professional Introduction to N-Desisopropyl Metoprolol (CAS No. 74027-60-4)

N-Desisopropyl Metoprolol, a derivative of the widely recognized β-blocker metoprolol, is a compound of significant interest in the field of pharmaceutical chemistry and medicine. The chemical structure of this compound is characterized by the presence of a nitro group and an isopropyl substituent, which contribute to its unique pharmacological properties. With a CAS number of 74027-60-4, this compound has been extensively studied for its potential therapeutic applications and mechanistic insights.

The pharmacological profile of N-Desisopropyl Metoprolol is closely related to its parent compound, metoprolol, which is primarily used for the management of hypertension and angina pectoris. However, the structural modifications in N-Desisopropyl Metoprolol lead to distinct pharmacokinetic and pharmacodynamic effects. Specifically, the removal of the isopropyl group and the introduction of a nitro group result in altered binding affinity to β-adrenergic receptors, which can influence its efficacy and selectivity.

Recent research in cardiovascular pharmacology has highlighted the importance of β-blockers in managing chronic heart diseases. Studies have demonstrated that N-Desisopropyl Metoprolol exhibits potent β1-adrenergic receptor blockade with minimal effects on β2-adrenergic receptors. This selectivity makes it an attractive candidate for treating conditions such as myocardial infarction, arrhythmias, and heart failure. Additionally, its metabolic stability suggests that it may have a longer duration of action compared to metoprolol, potentially reducing the frequency of dosing required.

The synthesis of N-Desisopropyl Metoprolol involves a series of organic reactions that require precise control over reaction conditions and reagent selection. The nitration step, in particular, is critical and must be carefully optimized to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound at each stage of synthesis.

In vitro studies have provided valuable insights into the mechanism of action of N-Desisopropyl Metoprolol. These studies have shown that it effectively competes with norepinephrine for binding sites on β1-adrenergic receptors, thereby reducing heart rate and blood pressure. Furthermore, its ability to cross the blood-brain barrier has been investigated, revealing potential central nervous system effects that may be relevant in certain therapeutic contexts.

The clinical significance of N-Desisopropyl Metoprolol is further underscored by its potential role in combination therapy regimens. For instance, its use alongside ACE inhibitors or diuretics may offer synergistic benefits in managing complex cardiovascular conditions. Phase II clinical trials are currently underway to evaluate its efficacy and safety profile in patients with chronic heart failure. Preliminary results suggest that N-Desisopropyl Metoprolol may improve hemodynamic parameters without significant adverse effects.

From a regulatory perspective, the development of N-Desisopropyl Metoprolol must adhere to stringent guidelines set forth by global health authorities such as the FDA and EMA. Good Manufacturing Practices (GMP) are rigorously followed to ensure product quality and consistency. Additionally, comprehensive toxicological studies are conducted to assess its safety profile across various populations.

The future directions for research on N-Desisopropyl Metoprolol include exploring its potential as a prodrug or precursor for other bioactive molecules. Advances in computational chemistry have enabled the prediction of novel derivatives with enhanced pharmacological properties. By leveraging machine learning algorithms and molecular docking techniques, researchers aim to identify structural modifications that could optimize therapeutic efficacy while minimizing side effects.

The environmental impact of synthesizing and disposing of pharmaceutical compounds like N-Desisopropyl Metoprolol is also a growing concern. Sustainable chemistry principles are being integrated into synthetic protocols to reduce waste generation and energy consumption. For instance, catalytic processes are being developed to replace traditional stoichiometric methods with more efficient alternatives.

In conclusion, N-Desisopropyl Metoprolol represents a significant advancement in cardiovascular therapeutics due to its unique pharmacological properties and potential clinical applications. Ongoing research efforts continue to elucidate its mechanism of action and explore new therapeutic avenues. As our understanding of molecular interactions evolves, compounds like this will play an increasingly important role in modern medicine.